Cas no 307531-88-0 ((S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pyrrolidine-1-carboxylate is a chiral N-protected pyrrolidine derivative widely used in peptide synthesis and medicinal chemistry. The compound features dual protection with a tert-butoxycarbonyl (Boc) group on the nitrogen and a fluorenylmethyloxycarbonyl (Fmoc) group on the amino side chain, enabling selective deprotection strategies. Its stereospecific (S)-configuration ensures precise chiral control in asymmetric synthesis. The Boc group offers acid-labile protection, while the Fmoc group is base-labile, allowing orthogonal deprotection in multi-step reactions. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS) and the preparation of peptidomimetics, offering high purity and stability under standard handling conditions.
(S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate structure
307531-88-0 structure
Product Name:(S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate
CAS No:307531-88-0
MF:C24H28N2O4
MW:408.490126609802
CID:303993
PubChem ID:24883839
Update Time:2025-06-08

(S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pyrrolidine-1-carboxylate
    • (S)-N-Boc-3-N-Fmoc-aminopyrrolidine
    • (S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylicacid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl e...
    • 1-Pyrrolidinecarboxylicacid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester,(3S)-
    • tert-butyl (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate
    • (S)-(+)-1-(tert-Butoxycarbonyl)-3-N-(9-fluorenylmethoxycarbonyl)aminopyrrolidine
    • (S)-(+)-N-Boc-3-N-Fmoc-aminopyrrolidine
    • (S)-tert-Butyl3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pyrrolidine-1-carboxylate
    • (S)-(+)-N-Boc-3-N-Fmoc-aminopyrrolidine, 97%
    • TERT-BUTYL (3S)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)PYRROLIDINE-1-CARBOXYLATE
    • 307531-88-0
    • DTXSID90584647
    • J-018121
    • (S)-(+)-N-BOC-3-N-FMOC-AMINOPYRROLIDINE&
    • MDL: MFCD07369742
    • Inchi: 1S/C24H28N2O4/c1-24(2,3)30-23(28)26-13-12-16(14-26)25-22(27)29-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,25,27)/t16-/m0/s1
    • InChI Key: WTCWZRXHMNBOCY-INIZCTEOSA-N
    • SMILES: O(C(N[C@@H]1CN(C(=O)OC(C)(C)C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 408.20500
  • Monoisotopic Mass: 408.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.24
  • Melting Point: 172-180 °C (DSC)
  • Boiling Point: 567.2°C at 760 mmHg
  • Flash Point: 296.8°C
  • Refractive Index: 1.61
  • PSA: 67.87000
  • LogP: 4.86330
  • Optical Activity: [α]20/D +6.0±3°, c = 1 in chloroform

(S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:−20°C

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Additional information on (S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate

Introduction to (S)-tert-Butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate (CAS No. 307531-88-0)

Compound CAS No. 307531-88-0, specifically identified as (S)-tert-butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and the synthesis of novel therapeutic agents.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a tert-butyl group provides steric stability, enhancing the compound's resistance to metabolic degradation. Additionally, the carbonyl and amino functionalities are critical for its role in peptide mimetics and enzyme inhibition studies.

The incorporation of a (9H-fluoren-9-yl)methoxy moiety adds another layer of complexity, influencing both the solubility and binding affinity of the compound. This particular substitution pattern has been extensively studied in the context of developing highly selective ligands for various biological targets. The pyrrolidine core, a common pharmacophore in many bioactive molecules, further enhances the compound's potential as a lead structure in drug discovery.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (S)-tert-butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate plays a crucial role in determining its biological efficacy. The (S)-configuration ensures optimal interaction with biological targets, leading to improved pharmacokinetic profiles and reduced side effects.

Current research in this area has highlighted the compound's potential as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in various physiological processes, including inflammation and cancer progression. By targeting these enzymes, (S)-tert-butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate offers a promising avenue for developing novel therapeutics.

The use of advanced computational methods has further elucidated the mechanistic aspects of this compound's interactions with biological targets. Molecular docking studies have revealed that it binds effectively to specific pockets on protease enzymes, thereby inhibiting their activity. This binding affinity is attributed to the optimal arrangement of functional groups within the molecule, which facilitates strong hydrogen bonding and hydrophobic interactions.

Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further development. Its resistance to enzymatic degradation ensures prolonged half-life and improved bioavailability upon administration. These properties are essential for achieving therapeutic efficacy while minimizing dosing frequency.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently.

In conclusion, (S)-tert-butyl 3-((((9H-fluoren-9-yl)methoxy)-carbonyl)amino)pyrrolidine-1-carboxylate (CAS No. 307531-88-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, stereochemistry, and functional groups make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in drug discovery and development.

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